N-{11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-6-yl}-N'-(2-phenylethyl)ethanediamide
Description
The exact mass of the compound this compound is 363.15829154 g/mol and the complexity rating of the compound is 587. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
N'-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-N-(2-phenylethyl)oxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O3/c25-18-7-6-15-12-17(13-16-9-11-24(18)19(15)16)23-21(27)20(26)22-10-8-14-4-2-1-3-5-14/h1-5,12-13H,6-11H2,(H,22,26)(H,23,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICQUMHDFHVVWPM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N2CCC3=CC(=CC1=C32)NC(=O)C(=O)NCCC4=CC=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
N-{11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-6-yl}-N'-(2-phenylethyl)ethanediamide is a complex organic compound belonging to the class of azatricyclo compounds. Its unique molecular structure and functional groups suggest potential biological activities that are of interest in medicinal chemistry and pharmacology.
Chemical Structure and Properties
The compound has a molecular formula of C22H23N3O3 and a molecular weight of approximately 377.4 g/mol. The structure features a tricyclic core characterized by an oxo group at position 11 and an ethanediamide moiety, which is significant for its biological interactions.
| Property | Value |
|---|---|
| Molecular Formula | C22H23N3O3 |
| Molecular Weight | 377.4 g/mol |
| CAS Number | 898435-85-3 |
| Structural Features | Tricyclic core with oxo and amide functionalities |
While the precise mechanism of action for this compound remains to be fully elucidated, preliminary studies suggest it may interact with various biological targets, including enzymes and receptors involved in disease processes. The tricyclic structure may influence its binding affinity to specific targets, which could lead to modulation of biochemical pathways relevant to therapeutic applications.
Biological Activity
Research indicates that compounds similar to this compound exhibit a range of biological activities:
- Antimicrobial Activity : Initial screenings have shown that azatricyclo compounds can possess antimicrobial properties, potentially making them candidates for developing new antibiotics.
- Neuropharmacological Effects : Similar compounds have been studied for their ability to modulate neurotransmitter systems, which may have implications for treating psychiatric disorders.
- Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways, which is critical for the development of drugs targeting metabolic disorders.
Case Studies
Several studies have investigated the biological activity of structurally related compounds:
- Study on Antimicrobial Properties : A study published in the Journal of Medicinal Chemistry evaluated various azatricyclo derivatives for their antimicrobial efficacy against a panel of pathogens. Results indicated that certain derivatives exhibited significant inhibitory effects on bacterial growth.
- Neuropharmacological Study : Research in Neuropharmacology assessed the effects of related compounds on neurotransmitter release in vitro. Findings suggested that these compounds could enhance serotonin levels, indicating potential antidepressant activity.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
